Cas no 924258-49-1 (2-chloro-1-2-(3-chlorophenyl)-1H-indol-3-ylethan-1-one)

• Product Name: 2-chloro-1-2-(3-chlorophenyl)-1H-indol-3-ylethan-1-one
• CAS No: 924258-49-1
• MF: C₁₆H₁₁Cl₂NO
• MW: 304.170642137527
• MDL: MFCD08444598
• CID: 5234318
• Update Time: 2026-03-08

2-chloro-1-2-(3-chlorophenyl)-1H-indol-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-[2-(3-chlorophenyl)-1H-indol-3-yl]-
• 2-chloro-1-2-(3-chlorophenyl)-1H-indol-3-ylethan-1-one

• MDL： MFCD08444598
• Inchi： 1S/C16H11Cl2NO/c17-9-14(20)15-12-6-1-2-7-13(12)19-16(15)10-4-3-5-11(18)8-10/h1-8,19H,9H2
• InChI Key： XWNHKPOBELLKFJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1C2=C(NC=1C1=CC=CC(Cl)=C1)C=CC=C2)CCl

Additional information on 2-chloro-1-2-(3-chlorophenyl)-1H-indol-3-ylethan-1-one

Comprehensive Overview of 2-Chloro-1-[2-(3-Chlorophenyl)-1H-Indol-3-yl]Ethan-1-One (CAS No. 924258-49-1)

2-Chloro-1-[2-(3-chlorophenyl)-1H-indol-3-yl]ethan-1-one, with the CAS number 924258-49-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative is characterized by its unique molecular structure, featuring a chlorinated phenyl ring and an indole core, which contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a key intermediate in synthesizing bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The compound's synthetic versatility and structural complexity make it a subject of interest in modern organic chemistry. Recent studies highlight its utility in cross-coupling reactions and catalysis, aligning with the growing demand for sustainable synthetic methodologies. As the pharmaceutical industry shifts toward green chemistry principles, 924258-49-1 is being investigated for its compatibility with eco-friendly solvents and low-waste processes. These trends resonate with current user searches for "sustainable indole derivatives" and "chlorophenyl compounds in drug design," reflecting broader environmental and efficiency concerns.

From a biochemical perspective, the dual chloro-substitution in 2-chloro-1-[2-(3-chlorophenyl)-1H-indol-3-yl]ethan-1-one enhances its electron-withdrawing properties, which may influence binding affinities in target proteins. This has led to exploratory work in kinase inhibition and receptor modulation, areas frequently queried in academic and industrial research databases. Notably, its indole scaffold shares structural similarities with naturally occurring alkaloids, sparking investigations into its potential bioactivity profiles—a topic often searched alongside terms like "indole-based therapeutics" and "halogenated drug candidates."

Analytical characterization of CAS 924258-49-1 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring high purity for research applications. The compound's stability under ambient conditions and solubility in common organic solvents further enhance its practicality in laboratory settings. These attributes align with frequent search queries about "handling indole derivatives" and "analytical methods for chlorinated compounds," addressing common user concerns in experimental workflows.

In material science, the π-conjugated system of 2-chloro-1-[2-(3-chlorophenyl)-1H-indol-3-yl]ethan-1-one has prompted studies on its optical properties and potential use in organic semiconductors. This intersects with trending topics like "indole-based electronic materials" and "chlorophenyl motifs in photovoltaics," reflecting interdisciplinary interest. As innovation in functional materials accelerates, this compound's role in molecular engineering continues to evolve, offering avenues for patentable technologies.

Regulatory and safety assessments of 924258-49-1 emphasize proper laboratory handling protocols, though it remains accessible for research purposes. Its non-classified status under major chemical inventories ensures broad usability while adhering to ethical research guidelines—a point frequently clarified in searches related to "indole derivative regulations." Future directions may explore its structure-activity relationships through computational modeling, a methodology gaining traction in AI-assisted drug discovery discussions.